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Compound of Interest

Compound Name: ASP-9521

Cat. No.: B1684381 Get Quote

Disclaimer: This document provides essential guidance on the safe handling of the research

compound ASP-9521. It is intended for use by trained researchers, scientists, and drug

development professionals. The information provided is based on general laboratory safety

principles and available data for this compound. A comprehensive, official Material Safety Data

Sheet (MSDS) for ASP-9521 was not publicly available at the time of this writing. Therefore, it

is imperative that all users conduct a thorough risk assessment specific to their experimental

conditions and consult with their institution's Environmental Health and Safety (EHS)

department before handling this compound.

Compound Information and Physical Properties
ASP-9521 is a potent and selective inhibitor of 17β-hydroxysteroid dehydrogenase type 5 (17β-

HSD5), also known as aldo-keto reductase family 1 member C3 (AKR1C3).[1][2] It is an orally

bioavailable compound that has been investigated for its potential in cancer research.[1][3]

Property Value

Molecular Formula C₁₉H₂₆N₂O₃

Molecular Weight 330.42 g/mol [1][4]

Appearance Solid[1]

Color Light yellow to yellow[1]

CAS Number 1126084-37-4[1]
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Personal Protective Equipment (PPE)
Due to the potent nature of ASP-9521 and the absence of specific toxicological data, a

cautious approach to personal protection is essential. The following PPE is recommended as a

minimum standard for handling ASP-9521 in a laboratory setting.[5][6][7][8][9]

PPE Category Recommended Equipment Rationale

Hand Protection
Nitrile gloves (double-gloving

recommended)

To prevent skin contact and

absorption.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

To protect eyes from dust

particles and splashes.

Body Protection Laboratory coat
To protect skin and personal

clothing from contamination.

Respiratory Protection
Use in a certified chemical

fume hood

To prevent inhalation of the

powdered compound.

Face Protection
Face shield (in addition to

goggles)

Recommended when there is

a significant risk of splashing.

[7]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of ASP-9521 and to ensure

the safety of laboratory personnel.

Storage Conditions:
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Form Storage Temperature Duration

Powder -20°C 3 years[1]

+4°C 2 years[1]

In solvent -80°C 2 years[1]

-20°C 1 year[1]

Solubility:

Solvent Solubility

DMSO ≥ 300 mg/mL[10]

Ethanol 100 mM

Experimental Protocols
The following are general, step-by-step protocols for common laboratory procedures involving a

solid compound like ASP-9521. These should be adapted to your specific experimental needs

and institutional guidelines.

Protocol 1: Weighing a Solid Compound

Preparation: Don all required PPE and ensure the analytical balance is clean, calibrated, and

located inside a chemical fume hood.

Taring: Place a clean, appropriately sized weigh boat or paper on the balance pan and tare

the balance to zero.

Dispensing: Carefully use a clean spatula to transfer the desired amount of ASP-9521
powder onto the weigh boat. Avoid creating dust.

Recording: Record the final weight.

Cleanup: Secure the lid back on the stock container immediately. Clean the spatula and the

balance area. Dispose of any contaminated materials in the designated hazardous waste
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container.

Protocol 2: Preparing a Stock Solution

Preparation: Assemble all necessary materials in a chemical fume hood, including the

weighed ASP-9521, the appropriate solvent, a volumetric flask, and pipettes.

Dissolution: Carefully transfer the weighed ASP-9521 into the volumetric flask.

Solvent Addition: Add a portion of the desired solvent to the flask. Gently swirl or vortex the

flask to dissolve the compound completely.

Volume Adjustment: Once the solid is fully dissolved, add the solvent to the final desired

volume, ensuring the meniscus is at the calibration mark.

Labeling and Storage: Cap the flask and invert it several times to ensure a homogenous

solution. Transfer the solution to a clearly labeled storage vial, including the compound

name, concentration, solvent, and date of preparation. Store the stock solution at the

recommended temperature.[1]

Operational and Disposal Plans
A clear plan for the entire lifecycle of the compound in the laboratory is essential for safety and

compliance.

Workflow for Safe Handling of ASP-9521:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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